![molecular formula C11H13ClN4O6 B1452430 3,5-Dinitro-4-piperazin-1-ylbenzoic acid hydrochloride CAS No. 1443424-56-3](/img/structure/B1452430.png)
3,5-Dinitro-4-piperazin-1-ylbenzoic acid hydrochloride
Overview
Description
“3,5-Dinitro-4-piperazin-1-ylbenzoic acid hydrochloride” is a chemical compound with the molecular formula C11H12N4O6 . It’s used extensively in scientific research due to its diverse applications. It exhibits remarkable properties, allowing for innovative studies in various fields, including medicine, chemistry, and materials science.
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a benzoic acid group, which is a carboxylic acid consisting of a benzene ring .Physical And Chemical Properties Analysis
The compound has a density of 1.5±0.1 g/cm3, a boiling point of 526.3±50.0 °C at 760 mmHg, and a flash point of 272.1±30.1 °C . It has 10 H bond acceptors, 2 H bond donors, and 4 freely rotating bonds . The polar surface area is 144 Å2 .Scientific Research Applications
DNA Minor Groove Binding and Cell Biology Applications
3,5-Dinitro-4-piperazin-1-ylbenzoic acid hydrochloride and its analogues, like Hoechst 33258, are known for their strong binding to the minor groove of double-stranded B-DNA, especially in AT-rich sequences. This property makes them highly useful in cell biology applications. Hoechst derivatives are extensively used in plant cell biology for tasks such as chromosome and nuclear staining, analyzing nuclear DNA content values through flow cytometry, and studying plant chromosomes. Beyond staining, these compounds show potential as radioprotectors and topoisomerase inhibitors, indicating a starting point for rational drug design. They offer a model system to investigate the molecular basis for DNA sequence recognition and binding, contributing significantly to the scientific understanding of these processes (Issar & Kakkar, 2013).
Medicinal Chemistry and Drug Design
Piperazine derivatives, like this compound, are integral in the rational design of drugs due to their diverse therapeutic uses. They can be found in a range of drugs with various medicinal applications such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. Modifying the substitution pattern on the piperazine nucleus significantly alters the medicinal potential of the resultant molecules. The structural flexibility and the potential to modify substituents on the piperazine ring significantly impact the pharmacokinetic and pharmacodynamic factors of the resulting molecules. This highlights the importance of piperazine-based molecules in drug discovery and design (Rathi, Syed, Shin, & Patel, 2016).
properties
IUPAC Name |
3,5-dinitro-4-piperazin-1-ylbenzoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O6.ClH/c16-11(17)7-5-8(14(18)19)10(9(6-7)15(20)21)13-3-1-12-2-4-13;/h5-6,12H,1-4H2,(H,16,17);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUPDDCKHYOUMCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=C(C=C(C=C2[N+](=O)[O-])C(=O)O)[N+](=O)[O-].Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN4O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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